Cas no 1540079-49-9 (8-bromo-5-oxaspiro3.5nonane)

• Product Name: 8-bromo-5-oxaspiro3.5nonane
• CAS No: 1540079-49-9
• MF: C₈H₁₃BrO
• MW: 205.092221975327
• MDL: MFCD24071823
• CID: 5521317
• PubChem ID: 81223577
• Update Time: 2025-09-27

8-bromo-5-oxaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-5-oxaspiro[3.5]nonane
• 8-bromo-5-oxaspiro3.5nonane

• MDL： MFCD24071823
• Inchi： 1S/C8H13BrO/c9-7-2-5-10-8(6-7)3-1-4-8/h7H,1-6H2
• InChI Key： FTEWGHWHMRMMML-UHFFFAOYSA-N
• SMILES： C1C2(CC(Br)CCO2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 8-bromo-5-oxaspiro3.5nonane

8-Bromo-5-Oxaspiro[3.5]Nonane: A Comprehensive Overview

8-Bromo-5-Oxaspiro[3.5]Nonane (CAS No. 1540079-49-9) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its spirocyclic structure, is a derivative of the spiro[3.5]nonane family, with a bromine substituent at the 8-position and an oxygen atom within the five-membered ring. The spiro structure refers to the arrangement where two rings share only one atom, creating a distinctive bicyclic framework that imparts unique chemical and physical properties to the compound.

The synthesis of 8-bromo-5-oxaspiro[3.5]nonane involves a series of well-defined chemical reactions, often starting from simpler precursors like diols or epoxides. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as ring-closing metathesis or oxidative coupling reactions.

The physical properties of 8-bromo-5-oxaspiro[3.5]nonane are highly dependent on its molecular structure. The presence of the bromine atom introduces electron-withdrawing effects, which can influence both the electronic and steric properties of the molecule. This makes it a valuable compound in various applications, including as a precursor for more complex molecules or as an intermediate in drug discovery processes.

Recent studies have highlighted the potential of 8-bromo-5-oxaspiro[3.5]nonane in medicinal chemistry. Its spirocyclic framework has been shown to exhibit interesting pharmacological activities, particularly in targeting specific biological pathways or enzymes. For example, researchers have reported that derivatives of this compound demonstrate potent inhibitory effects against certain kinases, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its role in drug discovery, 8-bromo-5-oxaspiro[3.5]nonane has also found applications in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in polymer synthesis or as a building block for advanced materials with tailored mechanical properties. Recent work has focused on incorporating this compound into polymeric networks to enhance their thermal stability and mechanical strength.

The chemical stability of 8-bromo-5-oxaspiro[3.5]nonane is another area of active research interest. Studies have shown that the compound exhibits good stability under various conditions, making it suitable for use in demanding chemical environments or industrial processes. However, further investigations are needed to fully understand its degradation pathways and long-term behavior under different conditions.

In conclusion, 8-bromo-5-oxaspiro[3.5]nonane (CAS No. 1540079-49-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique spirocyclic structure and functional groups make it an intriguing subject for both fundamental research and applied development efforts.